2-((1-ethyl-1H-indol-3-yl)thio)-N-((tetrahydrofuran-2-yl)methyl)acetamide

• IUPAC Name: 2-(1-ethylindol-3-yl)sulfanyl-N-(oxolan-2-ylmethyl)acetamide
• InChI: InChI=1S/C17H22N2O2S/c1-2-19-11-16(14-7-3-4-8-15(14)19)22-12-17(20)18-10-13-6-5-9-21-13/h3-4,7-8,11,13H,2,5-6,9-10,12H2,1H3,(H,18,20)
• InChI Key: AXWYYLPYIUBAKN-UHFFFAOYSA-N
• Canonical SMILES: CCN1C=C(C2=CC=CC=C21)SCC(=O)NCC3CCCO3
• Molecular Formula: C17H22N2O2S
• Molecular Weight: 318.4 g/mol

Description

2-((1-ethyl-1H-indol-3-yl)thio)-N-((tetrahydrofuran-2-yl)methyl)acetamide, also known as ET-26-HCl, is a novel synthetic compound that has gained significant attention in the scientific community due to its potential applications in the field of cancer research.

Scientific Research Applications

Novel Antiallergic Agents

Research has led to the discovery of new N-(pyridin-4-yl)-(indol-3-yl)acetamides and propanamides that serve as potent antiallergic compounds. These compounds have been synthesized through indolization and amidification processes. One particular amide, identified for its significant potency compared to astemizole, demonstrated notable inhibitory activity in IL-4 and IL-5 production tests, showcasing its potential as a novel antiallergic agent with impressive in vitro and in vivo efficacy (Menciu et al., 1999).

Synthetic Pathways for Heterocyclic Compounds

The compound serves as a precursor in the synthesis of diverse heterocyclic derivatives with potential biological applications. By reacting with various chemical reagents, it enables the synthesis of compounds featuring thiophene, thiazole, pyrazole, pyridine, pyrimidine, and coumarin rings. This versatility is crucial for developing new molecules with potential antitumor activities, highlighting the compound's role in expanding the arsenal of heterocyclic compounds for medical research (Shams et al., 2010).

Antioxidant Properties

Recent studies have synthesized novel derivatives of 2-(3-(hydroxyimino)methyl)-1H-indol-1-yl)acetamide to assess their antioxidant activity. These efforts aim to develop compounds with enhanced antioxidant properties for potential therapeutic applications. Among the synthesized compounds, several exhibited significant activity, underscoring the chemical framework's capacity to yield potent antioxidants, which could be beneficial in combating oxidative stress-related diseases (Gopi & Dhanaraju, 2020).

Enzymatic Cascade Processes

The compound is also explored in enzymatic cascade processes, demonstrating its utility in stereoselective syntheses. Such processes are instrumental in creating enantiopure 2-methyl-3-substituted tetrahydrofurans, crucial precursors for various bioactive molecules. The enzymatic methods offer a green alternative to traditional chemical syntheses, emphasizing the compound's role in sustainable and stereocontrolled synthetic strategies (Brenna et al., 2017).